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Compound of Interest

Compound Name: FK 33-824

Cat. No.: B607459 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of the synthetic opioid peptide, FK 33-824.

This document provides crucial safety and logistical information for the proper disposal of FK
33-824, a stable synthetic analog of methionine enkephalin used in laboratory research.

Adherence to these procedures is vital for ensuring personnel safety and regulatory

compliance.

I. Understanding FK 33-824: Chemical and Physical
Properties
A thorough understanding of the chemical's properties is the first step toward safe handling and

disposal. The following table summarizes the key characteristics of FK 33-824.

Property Value

Molecular Formula C29H41N5O7S[1][2]

Molecular Weight 603.7 g/mol [1]

CAS Number 64854-64-4[1][2][3]

Appearance Not specified (typically a solid)

Storage Temperature -20°C[3][4]
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II. Step-by-Step Disposal Protocol for FK 33-824
As a specific Safety Data Sheet (SDS) with detailed disposal instructions for FK 33-824 is not

readily available in the public domain, the following procedures are based on general best

practices for the disposal of potent, research-grade opioid peptides.

It is imperative to consult and follow all applicable federal, state, and local regulations, as well

as institutional guidelines for chemical waste disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses with side shields or goggles, a lab

coat, and chemical-resistant gloves.

If there is a risk of aerosolization, use a certified respirator.

2. Deactivation of Unused or Waste FK 33-824:

For bulk quantities or concentrated solutions, chemical deactivation is recommended before

disposal. A common method for opioid peptides is hydrolysis.

Hydrolysis using Sodium Hydroxide (NaOH):

Prepare a 1 M solution of NaOH.

Slowly add the FK 33-824 waste to the NaOH solution while stirring. A general guideline is

to use a 10-fold excess of the NaOH solution by volume.

Allow the mixture to react for at least 24 hours to ensure complete degradation of the

peptide.

After the reaction period, neutralize the solution to a pH between 6 and 8 using an

appropriate acid (e.g., hydrochloric acid).

3. Disposal of Deactivated Solution:

The neutralized solution should be disposed of as hazardous chemical waste.
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Collect the solution in a clearly labeled, sealed, and appropriate waste container. The label

should include "Deactivated FK 33-824 waste" and the date of deactivation.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal contractor.

4. Disposal of Contaminated Materials:

All materials that have come into contact with FK 33-824, such as pipette tips, gloves, and

bench paper, should be considered contaminated.

Collect these materials in a designated, labeled hazardous waste bag or container.

Dispose of this solid waste through your institution's EHS-approved waste stream.

5. Decontamination of Glassware and Equipment:

All glassware and equipment should be decontaminated immediately after use.

Rinse with a suitable solvent (e.g., 70% ethanol or isopropanol) to remove any residual

compound.

Then, wash thoroughly with a laboratory detergent and water.

The initial solvent rinse should be collected and disposed of as hazardous chemical waste.

III. Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of FK 33-824.
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Caption: Disposal workflow for FK 33-824.
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This comprehensive guidance is intended to supplement, not replace, your institution's specific

safety and disposal protocols. Always prioritize safety and regulatory compliance when

handling and disposing of any research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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